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Compound of Interest

Compound Name: 4-Hydroxy-2-methylbenzonitrile

Cat. No.: B169208 Get Quote

An In-depth Technical Guide on 4-Hydroxy-2-methylbenzonitrile

For researchers, scientists, and drug development professionals, understanding the

fundamental physicochemical properties of a compound is the first step in any study. This guide

provides the core molecular information for 4-Hydroxy-2-methylbenzonitrile.

Molecular Data
The foundational quantitative data for 4-Hydroxy-2-methylbenzonitrile is summarized below.

Property Value

Molecular Formula C8H7NO[1][2]

Molecular Weight 133.15 g/mol [1]

Monoisotopic Mass 133.052763847 Da[1]

Structural Information
A logical diagram representing the relationship between the compound's name and its primary

molecular identifiers is provided below.
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4-Hydroxy-2-methylbenzonitrile

Molecular Formula
C8H7NO

Molecular Weight
133.15 g/mol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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